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Compound of Interest

1-(Chloromethyl)-2,3,4,5,6-
Compound Name:
pentafluorobenzene

Cat. No.: B1346566

An In-depth Technical Guide to 1-(Chloromethyl)-2,3,4,5,6-pentafluorobenzene

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the synthesis, properties, and
applications of 1-(chloromethyl)-2,3,4,5,6-pentafluorobenzene (also known as
pentafluorobenzyl chloride). This fluorinated organic compound serves as a critical building
block in the synthesis of complex molecules, particularly in the pharmaceutical and
agrochemical industries.

Chemical Identity and Properties

1-(Chloromethyl)-2,3,4,5,6-pentafluorobenzene is a colorless liquid known for its high
reactivity, which is attributed to the presence of the chloromethyl group and the electron-
withdrawing pentafluorophenyl ring.[1] Its key identifiers and physical properties are
summarized in the table below.

Table 1: Physical and Chemical Properties of 1-(Chloromethyl)-2,3,4,5,6-pentafluorobenzene
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Property Value Reference(s)
CAS Number 653-35-0 [2][3][4]
Molecular Formula C7H2CIFs [3B1141[5]
Molecular Weight 216.54 g/mol [21[31[5]
1-(chloromethyl)-2,3,4,5,6-
IUPAC Name [2]
pentafluorobenzene
Pentafluorobenzyl chloride,
(Chloromethyl)pentafluorobenz
Synonyms [3][4]6]

ene, a-Chloro-2,3,4,5,6-

pentafluorotoluene

Physical Form

Liquid

[2]

72 °C[6]; 50 °C (pressure not

Boiling Point 3][6
J specified)[3] [3lie]

Density 1.59 g/cm3 [6]

Refractive Index 1.443 [6]

Solubility

Not miscible in water[6].
Soluble in most organic

solvents.[7]

[6]7]

Storage Temperature

2-8°C under an inert

atmosphere

[2][5]

Synthesis of 1-(Chloromethyl)-2,3,4,5,6-
pentafluorobenzene

The primary method for synthesizing 1-(chloromethyl)-2,3,4,5,6-pentafluorobenzene is

through the electrophilic chloromethylation of pentafluorobenzene.[8] This reaction introduces a

chloromethyl group onto the aromatic ring.
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Synthesis Pathway: Chloromethylation of
Pentafluorobenzene

The synthesis involves the reaction of pentafluorobenzene with a chloromethylating agent,
such as bis(chloromethyl) ether, in the presence of a strong acid like chlorosulfonic acid.[8] The
reaction proceeds with the evolution of hydrogen chloride gas.[8]

Starting Materials & Reagents

(Pentafluorobenzene) (Bis(chloromethyl) etheD Chlorosulfonic Acid

Catalyst/Reagent

Chloromethylation
(0-100°C)

1-(Chloromethyl)-2,3,4,5,6-pentafluorobenzene

1-(Chloromethyl)-2,3,4,5,6-

pentafluorobenzene

Building Block  /Precursor Moiety Introduction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1346566?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Pentafluoromethylbenzene
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh97f04b52?context=bbe
https://www.chemicalbook.com/ProductMSDSDetailCB1703177_EN.htm
https://www.chemicalbook.com/ProductMSDSDetailCB1703177_EN.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C653350&Mask=80
https://www.bldpharm.com/products/653-35-0.html
https://chemdad.com/index.php?c=article&id=52405
https://www.nbinno.com/?news/KXO-23456-pentafluorobenzoyl-chloride-properties-uses-and-production
http://notes.fluorine1.ru/public/2019/6_2019/article_4.html
http://notes.fluorine1.ru/public/2019/6_2019/article_4.html
https://www.benchchem.com/product/b1346566#1-chloromethyl-2-3-4-5-6-pentafluorobenzene-synthesis-and-properties
https://www.benchchem.com/product/b1346566#1-chloromethyl-2-3-4-5-6-pentafluorobenzene-synthesis-and-properties
https://www.benchchem.com/product/b1346566#1-chloromethyl-2-3-4-5-6-pentafluorobenzene-synthesis-and-properties
https://www.benchchem.com/product/b1346566#1-chloromethyl-2-3-4-5-6-pentafluorobenzene-synthesis-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1346566?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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